N-[(4-fluorophenyl)methyl]-7-hydroxy-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-7-hydroxy-3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H12FN3O3S/c1-8-7-23-15-18-13(21)11(14(22)19(8)15)12(20)17-6-9-2-4-10(16)5-3-9/h2-5,7,21H,6H2,1H3,(H,17,20)
• InChI Key: SQUKUVRSCTWCRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=C(C(=O)N12)C(=O)NCC3=CC=C(C=C3)F)O
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

The compound is a derivative of thiazolo[3,2-a]pyrimidine, which is a type of heterocyclic compound. Thiazolo[3,2-a]pyrimidines are known for their wide range of biological activities, including antitumor, antibacterial, and anti-inflammatory effects.

Molecular Structure Analysis

The compound contains a thiazolo[3,2-a]pyrimidine core, which is a bicyclic structure consisting of a thiazole ring fused with a pyrimidine ring. It also has various substituents, including a fluorophenyl group and a carboxamide group. The exact three-dimensional structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

Thiazolo[3,2-a]pyrimidines can undergo various chemical reactions, depending on their substituents. They often possess an active methylene group (C2H2), which is highly reactive towards various electrophilic reagents.

Mechanism of Action

The biological activity of thiazolo[3,2-a]pyrimidines is often attributed to their ability to interact with biological targets. Their structural similarity to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Future Directions

Thiazolo[3,2-a]pyrimidines are promising scaffolds for the design of new medicines. Future research could focus on synthesizing new derivatives and evaluating their biological activities.